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Compound of Interest

Compound Name: Fluorescent brightener 24

Cat. No.: B1674187

Introduction

Optical Brightener 24, also known under the common names Calcofluor White M2R and
Fluorescent Brightener 28, is a fluorescent dye that serves as a valuable tool in algology and
other biological research.[1][2] This non-specific fluorochrome functions by binding to $-1,3 and
B-1,4 polysaccharides, such as cellulose and chitin, which are primary components of algal cell
walls.[1][3] Upon binding, the dye absorbs ultraviolet (UV) light and re-emits it in the blue region
of the visible spectrum, causing the stained structures to fluoresce brightly. This characteristic
makes it a straightforward and rapid method for visualizing algal cell morphology, assessing
cell wall integrity, and detecting parasitic fungi on phytoplankton.[3][4]

Mechanism of Action

Optical Brightener 24 operates on the principle of fluorescence. The molecule absorbs light in
the ultraviolet and violet region of the electromagnetic spectrum (typically around 347-380 nm)
and then re-emits the absorbed energy as visible blue light (around 430-475 nm).[1][5] This
process of absorbing invisible UV light and emitting visible light makes the stained algal cell
walls appear bright blue or apple-green under an epifluorescence microscope, depending on
the filter set used.[6][7]
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Mechanism of Optical Brightener 24 Staining
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Experimental Workflow

Sample Preparation
(Centrifugation for unicellular,
direct transfer for filamentous)

Staining
(0.1% Optical Brightener 24,
1-20 min incubation)

Washing
(2x with fresh medium/buffer)

Mounting
(Slide and coverslip)

Visualization
(Epifluorescence Microscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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